5-(5-Chloro-2-methoxyphenyl)oxazolidine-2,4-dione

• Molecular Formula: C10H8ClNO4
• Molecular Weight: 241.63 g/mol
• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C10H8ClNO4/c1-15-7-3-2-5(11)4-6(7)8-9(13)12-10(14)16-8/h2-4,8H,1H3,(H,12,13,14)
• InChI Key: UXSMKNBVXKFWCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2C(=O)NC(=O)O2

Description

5-(5-Chloro-2-methoxyphenyl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H8ClNO4 and its molecular weight is 241.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium tert.-butoxide (539 mg., 4.8 mmoles) was dissolved in ethanol (2.12 g., 2.65 ml., 4.6 moles). Diethyl carbonate (625 mg., 5.3 mmoles) and then 2-(5-chloro-2-methoxyphenyl)-2-hydroxyacetamide (1.0 g., 4.6 mmoles) were added and the mixture was stirred for a few minutes to achieve solution, and then heated to reflux for 16 hours, at which time tlc (1:1 ethyl acetate:chloroform) indicated some unreacted starting material. Addition of more diethyl carbonate (625 mg.) and potassium tert-butoxide (100 mg.) and a further 2.5 hours of reflux did not appear to significantly reduce the level of starting acetamide. The reaction mixture was cooled to room temperature, poured into excess, iced 1 N hydrochloric acid and extracted with three portions of chloroform. The combined chloroform extracts were extracted with excess 5% sodium bicarbonate in two portions. The combined bicarbonate extracts were poured slowly into excess 1 N hydrochloric acid to precipitate 5-(5-chloro-2-methoxyphenyl)oxazolidine-2,4-dione (430 mg. 39%; m.p. 179°-181° C.).